3-[(4-Chlorobenzyl)sulfanyl]-1-(3,4,5-trimethoxyphenyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile

Specification

• Molecular Formula: C26H25ClN2O3S
• Molecular Weight: 481.0 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)methylsulfanyl]-1-(3,4,5-trimethoxyphenyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• Standard InChI: InChI=1S/C26H25ClN2O3S/c1-30-22-12-17(13-23(31-2)25(22)32-3)24-20-7-5-4-6-19(20)21(14-28)26(29-24)33-15-16-8-10-18(27)11-9-16/h8-13H,4-7,15H2,1-3H3
• Standard InChI Key: AKLJFNLWIWANED-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=NC(=C(C3=C2CCCC3)C#N)SCC4=CC=C(C=C4)Cl

Introduction

The compound 3-[(4-Chlorobenzyl)sulfanyl]-1-(3,4,5-trimethoxyphenyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile is a synthetic organic molecule featuring a complex structure. It includes a tetrahydroisoquinoline core, which is substituted with a chlorobenzyl sulfanyl group and a trimethoxyphenyl group. This unique combination of functional groups contributes to its potential biological activities and applications in medicinal chemistry.

Synthesis

The synthesis of 3-[(4-Chlorobenzyl)sulfanyl]-1-(3,4,5-trimethoxyphenyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile typically involves multiple steps, including the formation of the tetrahydroisoquinoline core and subsequent substitution reactions. These steps require careful control of reaction conditions to optimize yield and purity.

Biological Activities and Applications

Research indicates that this compound exhibits promising biological activities, likely due to its interaction with specific enzymes or receptors crucial for cellular processes. Its potential applications include therapeutic uses, where molecular docking studies have shown effective binding to various biological targets, elucidating its pharmacological profile.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Properties
3-[(4-Chlorobenzyl)sulfanyl]-1-(3,4,5-trimethoxyphenyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile	Tetrahydroisoquinoline core with chlorobenzyl and trimethoxyphenyl groups	Potential for therapeutic applications due to unique functional group combination
3-[(4-chlorobenzyl)sulfanyl]-5-(2-thienyl)-4H-1,2,4-triazol-4-amine	Contains a thienyl group	Different aromatic substitution leading to varied biological activity
2-[(3-chlorobenzyl)sulfanyl]-3-(4-chlorophenyl)-5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one	Tetrahydrobenzothieno structure	Broader spectrum of activity against multiple pathogens